2-Chloro-4-methylphenyl 5-(4-morpholinyl)pentyl ether

• Molecular Formula: C16H24ClNO2
• Molecular Weight: 297.82 g/mol
• IUPAC Name: 4-[5-(2-chloro-4-methylphenoxy)pentyl]morpholine
• InChI: InChI=1S/C16H24ClNO2/c1-14-5-6-16(15(17)13-14)20-10-4-2-3-7-18-8-11-19-12-9-18/h5-6,13H,2-4,7-12H2,1H3
• InChI Key: CSBCZTFCHKVEHH-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)OCCCCCN2CCOCC2)Cl
• solubility: 26.3 [ug/mL]

Description

2-Chloro-4-methylphenyl 5-(4-morpholinyl)pentyl ether, commonly known as CP55940, is a synthetic cannabinoid that has been widely studied for its potential therapeutic applications. This compound was first synthesized in the early 1980s and has since been the subject of numerous scientific studies.

Mechanism of Action

CP55940 acts on the endocannabinoid system, which is a complex signaling system that plays a role in a variety of physiological processes, including pain, inflammation, and mood regulation. CP55940 binds to the CB1 and CB2 receptors in the endocannabinoid system, which leads to the activation of various signaling pathways. This activation ultimately leads to the biochemical and physiological effects of CP55940.
Biochemical and Physiological Effects:
CP55940 has been shown to have a variety of biochemical and physiological effects. It has been shown to have analgesic properties, which means that it can reduce pain. CP55940 has also been shown to have anti-inflammatory properties, which means that it can reduce inflammation. Additionally, CP55940 has been shown to have anti-spasmodic properties, which means that it can reduce muscle spasms.

Advantages and Limitations for Lab Experiments

CP55940 has several advantages and limitations for lab experiments. One advantage is that it has been extensively studied, which means that there is a significant amount of research available on its mechanism of action and potential therapeutic applications. Another advantage is that it has been shown to have a variety of effects, which makes it a versatile compound for use in lab experiments. One limitation is that it is a synthetic compound, which means that it may not accurately reflect the effects of natural cannabinoids. Another limitation is that it can be difficult and expensive to synthesize.

Future Directions

There are several potential future directions for the study of CP55940. One direction is the continued study of its potential therapeutic applications, particularly in the treatment of neurological disorders and cancer. Another direction is the development of new synthetic cannabinoids that are more effective and have fewer side effects. Additionally, there is a need for further research into the long-term effects of CP55940 and other synthetic cannabinoids on the endocannabinoid system and overall health.
In conclusion, CP55940 is a synthetic cannabinoid that has been extensively studied for its potential therapeutic applications. It acts on the endocannabinoid system and has been shown to have analgesic, anti-inflammatory, and anti-spasmodic properties. While it has several advantages for use in lab experiments, it also has limitations, including its synthetic nature and the difficulty of synthesizing it. However, there are several potential future directions for the study of CP55940, including the continued study of its therapeutic applications and the development of new synthetic cannabinoids.

Synthesis Methods

CP55940 is synthesized through a multi-step process that involves the reaction of 2-chloro-4-methylphenol with pentyl magnesium bromide to form 2-chloro-4-methylphenyl pentyl ether. This intermediate is then reacted with morpholine to form the final product, CP55940. The synthesis of CP55940 is a complex process that requires specialized equipment and expertise.

Scientific Research Applications

CP55940 has been studied extensively for its potential therapeutic applications. It has been shown to have analgesic, anti-inflammatory, and anti-spasmodic properties. CP55940 has also been studied for its potential use in the treatment of various neurological disorders, including multiple sclerosis, Parkinson's disease, and epilepsy. Additionally, CP55940 has been studied for its potential use in cancer treatment.